Cas no 4368-83-6 (5-Acetamido-2-nitrobenzoic acid)

5-Acetamido-2-nitrobenzoic acid structure
4368-83-6 structure
Product Name:5-Acetamido-2-nitrobenzoic acid
CAS No:4368-83-6
Molecular Formula:C9H8N2O5
Molecular Weight:224.1702
MDL:MFCD00035889
CID:85007
PubChem ID:87561581

5-Acetamido-2-nitrobenzoic acid Properties

Names and Identifiers

    • 5-Acetamido-2-nitrobenzoic acid
    • 5-(Acetylamino)-2-nitrobenzoic acid
    • 3'-Carboxy-4'-nitroacetanilide
    • 5-Acetylamino-2-nitrobenzoic acid
    • Benzoic acid, 5-(acetylamino)-2-nitro-
    • 2-Nitro-5-acetylaminobenzoic acid
    • 5-ACETAMIDO-2-NITROBENZOICACID
    • 5-(Acetamido)-2-nitrobenzoic acid
    • PubChem13220
    • bmse000174
    • 5-Acetamido-2-nitrobenzoic
    • Oprea1_692395
    • ZSHFMOUMOUOGKI-UHFFFAOYSA-N
    • 5-acetamido-2-ni
    • 3-Carboxy-4-nitroacetanilide
    • 5-acetamido-2-nitr
    • 4368-83-6
    • 5-ACETYLAMINO-2-NITRO-BENZOIC ACID
    • SCHEMBL890785
    • A826401
    • CCG-54339
    • 5-acetamido-2-nitro-benzoic acid
    • FT-0619682
    • NS00031357
    • CHEBI:86569
    • DTXSID1063435
    • XLG672KN5P
    • EINECS 224-461-4
    • T70920
    • STR04792
    • SR-01000643442-1
    • MFCD00035889
    • CS-0206051
    • EN300-7424542
    • AKOS015889952
    • Q27159253
    • A2156
    • DTXCID2040280
    • DB-051158
    • MDL: MFCD00035889
    • InChIKey: ZSHFMOUMOUOGKI-UHFFFAOYSA-N
    • Inchi: 1S/C9H8N2O5/c1-5(12)10-6-2-3-8(11(15)16)7(4-6)9(13)14/h2-4H,1H3,(H,10,12)(H,13,14)
    • SMILES: O([H])C(C1C([H])=C(C([H])=C([H])C=1[N+](=O)[O-])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

  • Exact Mass: 224.04300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 224.043
  • Heavy Atom Count: 16
  • Complexity: 312
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.7
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 112

Experimental Properties

  • LogP: 1.84760
  • PSA: 112.22000
  • Boiling Point: 522.9°Cat760mmHg
  • Melting Point: 225°C(dec.)(lit.)
  • Flash Point: 270.1°C
  • Color/Form: powder
  • Solubility: Uncertain
  • Density: 1.526

5-Acetamido-2-nitrobenzoic acid Security Information

5-Acetamido-2-nitrobenzoic acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-Acetamido-2-nitrobenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003MS9-1g
5-Acetamido-2-nitrobenzoic acid
4368-83-6 95%
1g
$21.00 2025-02-20
A2B Chem LLC
AB68697-1g
5-Acetamido-2-nitrobenzoic acid
4368-83-6 98%
1g
$30.00 2024-04-20
Aaron
AR003N0L-1g
5-Acetamido-2-nitrobenzoic acid
4368-83-6 98%
1g
$7.00 2025-01-22
abcr
AB124859-5g
5-Acetamido-2-nitrobenzoic acid, 98%; .
4368-83-6 98%
5g
€626.70
Alichem
A019096902-100g
5-Acetamido-2-nitrobenzoic acid
4368-83-6 98%
100g
$399.96 2023-09-01
Apollo Scientific
OR0003-10g
5-Acetamido-2-nitrobenzoic acid
4368-83-6
10g
£56.00 2023-09-01
Chemenu
CM158079-100g
5-Acetamido-2-nitrobenzoic acid
4368-83-6 98%
100g
$378
Crysdot LLC
CD12071851-100g
5-Acetamido-2-nitrobenzoic acid
4368-83-6 98%
100g
$400
Enamine
EN300-7424542-0.05g
5-acetamido-2-nitrobenzoic acid
4368-83-6 95%
0.05g
$135.0 2024-05-24
Matrix Scientific
127512-10g
5-Acetamido-2-nitrobenzoic acid, >95%
4368-83-6 >95%
10g
$149.00 2023-09-10

5-Acetamido-2-nitrobenzoic acid Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4368-83-6)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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